5-(4-Methoxyphenyl)pentan-2-ol
Description
5-(4-Methoxyphenyl)pentan-2-ol is a secondary alcohol characterized by a pentan-2-ol backbone substituted with a 4-methoxyphenyl group at the fifth carbon. This structural motif is significant in medicinal chemistry, particularly as a pharmacophore in enzyme inhibition studies. For instance, derivatives of this compound, such as 5-(4-methoxyphenyl)-1H-indoles, have been investigated as selective inhibitors of ALOX15, a mammalian 15-lipoxygenase implicated in cancer and inflammation .
Properties
Molecular Formula |
C12H18O2 |
|---|---|
Molecular Weight |
194.27 g/mol |
IUPAC Name |
5-(4-methoxyphenyl)pentan-2-ol |
InChI |
InChI=1S/C12H18O2/c1-10(13)4-3-5-11-6-8-12(14-2)9-7-11/h6-10,13H,3-5H2,1-2H3 |
InChI Key |
KFZMJMFZOZOOSL-UHFFFAOYSA-N |
Canonical SMILES |
CC(CCCC1=CC=C(C=C1)OC)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Differences
Physicochemical Properties
- Solubility and Lipophilicity: The dithiolane-containing derivative (C₁₅H₂₀OS₂) exhibits higher molecular weight and sulfur-mediated polarity, likely reducing logP compared to the parent compound. In contrast, 5-methoxy-2-methyl-2-pentanol’s compact structure (logP 0.7) favors aqueous solubility .
- Thermal Stability : Branched analogs like 4-methoxy-4-methylpentan-2-ol may exhibit lower boiling points due to reduced molecular symmetry, impacting their utility in high-temperature reactions .
Key Research Findings and Implications
Enzyme Selectivity: The 4-methoxyphenyl group is critical for ALOX15 inhibition, but substituents on the pentanol backbone (e.g., dithiolane, amino) modulate selectivity toward other lipoxygenases .
Metabolic Stability : Fluorinated derivatives show prolonged half-lives in vitro, making them candidates for drug development .
Structural Rigidity vs.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
